Cas no 1807940-69-7 (3-(2-methylphenyl)but-2-enoic acid)

• Product Name: 3-(2-methylphenyl)but-2-enoic acid
• CAS No: 1807940-69-7
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 3053756
• PubChem ID: 6106909
• Update Time: 2025-04-21

3-(2-methylphenyl)but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylphenyl)but-2-enoic acid
• 100994-10-3
• 3-(o-Tolyl)but-2-enoic acid
• G19969
• (E)-3-(o-Tolyl)but-2-enoic acid
• (2E)-3-(2-methylphenyl)but-2-enoic acid
• (E)-3-(2-methylphenyl)but-2-enoic acid
• 3-O-TOLYL-BUT-2-ENOIC ACID
• 1807940-69-7
• SCHEMBL17755159
• CS-0356612
• EN300-78964
• Z352748716
• AKOS005217574
• CS-0261540

• Inchi： 1S/C11H12O2/c1-8-5-3-4-6-10(8)9(2)7-11(12)13/h3-7H,1-2H3,(H,12,13)/b9-7+
• InChI Key： UQMZDSZTHBWRGZ-VQHVLOKHSA-N
• SMILES： OC(/C=C(\C)/C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 176.083729621Da
• Monoisotopic Mass: 176.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų